1-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)-3-(thiophen-2-yl)urea

• IUPAC Name: 1-[oxan-4-yl(pyridin-3-yl)methyl]-3-thiophen-2-ylurea
• InChI: InChI=1S/C16H19N3O2S/c20-16(18-14-4-2-10-22-14)19-15(12-5-8-21-9-6-12)13-3-1-7-17-11-13/h1-4,7,10-12,15H,5-6,8-9H2,(H2,18,19,20)
• InChI Key: OXYZCBHOLXOZPX-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C(C2=CN=CC=C2)NC(=O)NC3=CC=CS3
• Molecular Formula: C16H19N3O2S
• Molecular Weight: 317.4 g/mol

Description

1-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)-3-(thiophen-2-yl)urea is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is of particular interest due to its unique structure and potential for use in various fields of research.

Scientific Research Applications

Substituent Effects and Molecular Interactions

• Research on pyrid-2-yl ureas, which are structurally related to the query compound, shows that substituent effects play a significant role in intramolecular hydrogen bonding and intermolecular complexation with cytosine. These findings highlight the importance of structural modifications in modulating the chemical behavior and potential biological interactions of such compounds (Chia-Hui Chien et al., 2004).

Synthetic Applications

• The synthesis of 1H-pyrano[2,3-d]pyrimidin-2(8aH)-one derivatives through a one-pot, three-component reaction demonstrates the versatility of using urea or thiourea in combination with other reagents under solvent-free conditions, highlighting an environmentally friendly approach to synthesizing complex heterocyclic compounds (Hong-yun Guo et al., 2012).

Chemical Reactivity and Transformation

• Studies on the reactivity of compounds containing thiophen-2-yl groups with urea derivatives have led to the synthesis of novel pyridine and naphthyridine derivatives, showcasing the potential for creating a wide array of heterocyclic compounds with possible pharmacological applications (F. M. Abdelrazek et al., 2010).

Gelation and Material Science Applications

• The study of low molecular weight hydrogelators, including those derived from urea, offers insights into the tuning of gelation properties through anionic interactions. This research has implications for the development of novel materials with specific mechanical and morphological characteristics (G. Lloyd & J. Steed, 2011).

Antimicrobial Activity

• The synthesis and biological evaluation of substituted quinazolines, including urea/thiourea derivatives, have shown broad-spectrum antimicrobial activity. This line of research indicates the therapeutic potential of structurally similar compounds in combating microbial infections (Vipul M. Buha et al., 2012).